Cas no 4009-22-7 (Benzene,1,3-pentadiyn-1-yl-)

Benzene,1,3-pentadiyn-1-yl- structure
Benzene,1,3-pentadiyn-1-yl- structure
Product Name:Benzene,1,3-pentadiyn-1-yl-
CAS No:4009-22-7
MF:C11H8
MW:140.181222915649
CID:331724
PubChem ID:10983572
Update Time:2025-04-19

Benzene,1,3-pentadiyn-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3-pentadiyn-1-yl-
    • Benzene, 1,3-pentadiynyl- (9CI)
    • penta-1,3-diynylbenzene
    • 1,3-Pentadiyne,1-phenyl- (6CI,7CI,8CI)
    • 1-Phenyl-1,3-pentadiyne
    • Norcapillene
    • penta-1,3-diynyl-benzene
    • DTXSID00450687
    • (Penta-1,3-diyn-1-yl)benzene
    • C17796
    • Q27155282
    • 1,3-pentadiynylbenzene
    • CHEBI:81344
    • 4009-22-7
    • Inchi: 1S/C11H8/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,1H3
    • InChI Key: ACPMYIIORVILBG-UHFFFAOYSA-N
    • SMILES: C1(C#CC#CC)C=CC=CC=1

Computed Properties

  • Exact Mass: 140.06264
  • Monoisotopic Mass: 140.062600255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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